AF555 Nhs

• Molecular Formula: C38H47N3O16S4
• Molecular Weight: 930.1 g/mol
• InChI: InChI=1S/C38H47N3O16S4/c1-37(2)28-24-26(60(51,52)53)13-15-30(28)39(20-8-22-58(45,46)47)32(37)10-7-11-33-38(3,19-6-4-5-12-36(44)57-41-34(42)17-18-35(41)43)29-25-27(61(54,55)56)14-16-31(29)40(33)21-9-23-59(48,49)50/h7,10-11,13-16,24-25H,4-6,8-9,12,17-23H2,1-3H3,(H3-,45,46,47,48,49,50,51,52,53,54,55,56)
• InChIKey: CWDZGSJDFDVVMO-UHFFFAOYSA-N

AF555 NHS Ester Technical Specs

AF555 NHS ester (Alexa Fluor™ 555 succinimidyl ester) is an amine-reactive fluorescent labeling reagent of the Alexa Fluor dye family, characterized by a principal absorption maximum at 555 nm and emission maximum at 572 nm [1]. The compound exhibits an extinction coefficient of 155,000 cm⁻¹M⁻¹, a molecular weight of approximately 1250 Da, and maintains fluorescence stability across a broad pH range of 4–10 . As the N-hydroxysuccinimidyl ester form of the Alexa Fluor 555 fluorophore, this compound enables covalent conjugation to primary amines on proteins, antibodies, and amine-modified oligonucleotides under mild aqueous conditions .

Chemistry

Amine-reactive NHS ester for covalent protein, antibody, and oligonucleotide labeling under mild aqueous conditions

Optical

Excitation/emission maxima ~555/572 nm, compatible with standard Cy3/TRITC filter sets and 532 nm laser lines

Stability

Fluorescence stable across pH 4–10, supporting live-cell imaging and endosomal/lysosomal trafficking studies

• [1] Berlier JE, Rothe A, Buller G, Bradford J, Gray DR, Filanoski BJ, Telford WG, Yue S, Liu J, Cheung CY, Chang W, Hirsch JD, Beechem JM, Haugland RP. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. J Histochem Cytochem. 2003 Dec;51(12):1699-712. View Source

AF555 NHS Ester Substitution Risks

Although AF555 NHS ester shares spectral overlap with Cy3, TAMRA, and sulfo-Cy3 (excitation/emission maxima within approximately 5–15 nm), substitution without quantitative validation introduces three distinct sources of experimental variability: (1) differential self-quenching behavior at elevated degrees of labeling that alters apparent fluorescence intensity independent of target abundance [1]; (2) divergent photobleaching kinetics that affect time-lapse imaging quantification and signal longevity [2]; and (3) dye-specific aggregation propensity in protein conjugates that generates blue-shifted absorption shoulders and reduces effective fluorescence output [1]. These variables are not captured by extinction coefficient or emission wavelength comparisons alone, making cross-study comparability and protocol transfer dependent on dye-specific conjugate characterization rather than spectral similarity assumptions.

Self-quenching behavior

Spectral overlap with Cy3 does not predict differential self-quenching at high degrees of labeling, which can alter apparent fluorescence independently of target abundance.

Photobleaching kinetics

Divergent photostability under continuous illumination may shift time-lapse quantification and signal longevity, making direct substitution without re-validation unreliable.

Aggregation propensity

Dye-specific aggregation in protein conjugates generates blue-shifted absorption shoulders, reducing effective fluorescence beyond what extinction coefficients suggest.

• [1] Berlier JE, Rothe A, Buller G, Bradford J, Gray DR, Filanoski BJ, Telford WG, Yue S, Liu J, Cheung CY, Chang W, Hirsch JD, Beechem JM, Haugland RP. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. J Histochem Cytochem. 2003 Dec;51(12):1699-712. View Source
• [2] Gebhardt C, Lehmann M, Reif MM, Zacharias M, Gemmecker G, Cordes T. Molecular and Spectroscopic Characterization of Green and Red Cyanine Fluorophores from the Alexa Fluor and AF Series. Chemphyschem. 2021 Aug 4;22(15):1566-1583. View Source

AF555 NHS Ester Evidence Guide

Photostability vs. Cy3

In a head-to-head comparative study of amine-reactive NHS ester dyes conjugated to antibodies, AF555 NHS ester conjugates demonstrated significantly greater resistance to photobleaching than Cy3 NHS ester conjugates under identical illumination conditions [1]. The study characterized both absorption spectra of conjugates and fluorescence stability under continuous illumination, with AF555 conjugates retaining higher fluorescence signal over time compared to Cy3 conjugates [1].

Photostability vs. Cy3

Head-to-head

AF555-antibody conjugates showed significantly greater resistance to photobleaching than Cy3 conjugates under continuous illumination in flow cytometry and microscopy.

Supports extended time-lapse imaging with reduced signal decay.

Qualitative observation across multiple imaging modalities.

Evidence Dimension	Relative photobleaching resistance of antibody conjugates
Target Compound Data	AF555-Antibody conjugate: significantly more resistant to photobleaching
Comparator Or Baseline	Cy3-Antibody conjugate: lower photostability, greater signal decay
Quantified Difference	Qualitative observation of "significantly more resistant" across flow cytometry, immunocytochemistry, and immunohistochemistry experiments
Conditions	Antibody conjugates prepared from amine-reactive NHS ester dyes; assessed under continuous illumination in flow cytometry and fluorescence microscopy applications

Why This Matters

Greater photobleaching resistance translates directly to extended imaging windows for time-lapse experiments and improved signal-to-noise ratios in quantitative fluorescence microscopy, reducing the need for repeated sample preparation.

• [1] Berlier JE, Rothe A, Buller G, Bradford J, Gray DR, Filanoski BJ, Telford WG, Yue S, Liu J, Cheung CY, Chang W, Hirsch JD, Beechem JM, Haugland RP. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. J Histochem Cytochem. 2003 Dec;51(12):1699-712. View Source

Aggregation Resistance vs. Cy3

A quantitative absorption spectroscopy comparison of AF555 and Cy3 protein conjugates revealed that Cy3 conjugates exhibited prominent blue-shifted shoulder peaks in absorption spectra—indicative of dye aggregation and non-fluorescent dimer formation—whereas AF555 conjugates showed only minor shoulder peaks [1]. This reduced aggregation propensity in AF555 conjugates results in significantly higher fluorescence output, particularly at elevated degrees of labeling where Cy3 conjugates suffer from self-quenching [1].

Aggregation vs. Cy3

Head-to-head

AF555-protein conjugates exhibited only minor blue-shifted shoulder peaks, while Cy3 conjugates showed prominent shoulders indicative of dye aggregation and self-quenching.

Enables higher degrees of labeling without proportional fluorescence loss.

Based on absorption spectroscopy of NHS ester conjugates.

Evidence Dimension	Dye aggregation propensity in protein conjugates (absorption spectra shoulder peaks)
Target Compound Data	AF555-protein conjugate: only minor blue-shifted shoulder peaks
Comparator Or Baseline	Cy3-protein conjugate: prominent blue-shifted shoulder peaks indicative of dye aggregation
Quantified Difference	Qualitative assessment by absorption spectroscopy; AF555 conjugates demonstrated significantly less self-quenching and significantly more fluorescence than Cy3 conjugates
Conditions	Protein conjugates prepared from NHS ester dyes; absorption spectra measured under identical buffer conditions

Why This Matters

Reduced aggregation and self-quenching enable higher effective degrees of labeling without proportional loss of fluorescence, allowing brighter conjugates and more sensitive detection of low-abundance targets.

• [1] Berlier JE, Rothe A, Buller G, Bradford J, Gray DR, Filanoski BJ, Telford WG, Yue S, Liu J, Cheung CY, Chang W, Hirsch JD, Beechem JM, Haugland RP. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. J Histochem Cytochem. 2003 Dec;51(12):1699-712. View Source

Quantum Yield vs. AF546 & AF568

Quantitative comparison of fluorescence quantum yields among free succinimidyl ester derivatives of Alexa Fluor dyes reveals that AF555 exhibits a quantum yield of 0.10 in PBS at 22°C [1]. This is substantially lower than the quantum yields of adjacent green-orange family members AF546 (QY = 0.79) and AF568 (QY = 0.69) measured under identical conditions [1]. The lower intrinsic brightness of AF555 relative to AF546 and AF568 informs panel design for multiplex experiments where differential brightness can be leveraged to balance signal intensities across channels.

Quantum Yield vs. siblings

Reported

QY = 0.10 (AF555) vs. 0.79 (AF546) and 0.69 (AF568) in PBS at 22°C.

Lower intrinsic brightness suits it as a dimmer channel for high-abundance antigens in multiplex panels.

Measured on free succinimidyl ester derivatives.

Evidence Dimension	Fluorescence quantum yield of free succinimidyl ester in aqueous buffer
Target Compound Data	AF555 NHS ester: QY = 0.10
Comparator Or Baseline	AF546 NHS ester: QY = 0.79; AF568 NHS ester: QY = 0.69
Quantified Difference	AF555 QY is ~87% lower than AF546 (0.10 vs. 0.79); ~86% lower than AF568 (0.10 vs. 0.69)
Conditions	PBS (50 mM potassium phosphate, 150 mM NaCl, pH 7.2), 22°C; measurements performed on free succinimidyl ester derivatives

Why This Matters

The lower quantum yield of AF555 relative to AF546 and AF568 enables its strategic use as a dimmer channel for high-abundance antigens in multicolor panels, preventing signal oversaturation while maintaining the distinct spectral separation required for minimal cross-talk compensation.

• [1] Thermo Fisher Scientific. Table 1.5 — Fluorescence Quantum Yields (QY) and Lifetimes (τ) for Alexa Fluor Dyes. The Molecular Probes™ Handbook. View Source

pH Insensitivity vs. Conventional Dyes

AF555 NHS ester and its conjugates maintain consistent fluorescence emission across a pH range of 4 to 10 without signal attenuation . This pH insensitivity, attributed to the tetrasulfonated cyanine core structure, contrasts with the pH-dependent fluorescence of fluorescein-based dyes (e.g., FITC) and certain rhodamine derivatives that exhibit quenching under acidic conditions [1]. While direct quantitative comparison data for fluorescence intensity variation across pH is not available in the primary literature, the class-level inference of pH insensitivity is well-documented across vendor technical datasheets and corroborated by the structural feature of four sulfonate groups [1].

pH Insensitivity

Class-level

Maintains stable fluorescence emission from pH 4 to 10 without signal attenuation, attributed to the tetrasulfonated cyanine core.

Supports quantitative imaging in acidic endosomal/lysosomal compartments without pH-induced artifacts.

Class-level inference; direct quantitative comparison data limited.

Evidence Dimension	pH-dependent fluorescence stability
Target Compound Data	AF555 NHS ester and conjugates: fluorescence stable from pH 4 to pH 10
Comparator Or Baseline	Fluorescein-based dyes (e.g., FITC): fluorescence quenched below pH ~6.5; certain rhodamine derivatives: pH-sensitive
Quantified Difference	AF555 maintains fluorescence across 6 pH units (4–10) without reported attenuation
Conditions	Aqueous buffer systems across specified pH range; conjugate fluorescence assessed in imaging and flow cytometry applications

Why This Matters

pH insensitivity across the acidic endosomal/lysosomal compartment (pH ~4.5–6.0) to the mildly basic extracellular environment enables quantitative imaging in live-cell trafficking studies without pH-induced signal artifacts that confound intensity-based quantification.

• [1] 西安瑞禧生物科技有限公司. AF 555 Succinimidyl Ester的物理性质与稳定性技术资料. View Source

STORM Performance vs. AF546 & Cy3

A systematic evaluation of 532 nm-excitable fluorophores for STORM (Stochastic Optical Reconstruction Microscopy) super-resolution imaging classified AF555 as a "+++" tier dye—the highest rating denoting the best-performing dye in Slowfade Diamond mounting medium, capable of reconstructing good quality STORM images [1]. In the same study, AF546 received a "−" rating (cannot reconstruct an image), while Cy3 received a "+" rating, and Dylight 549 and Atto 550 received "++" ratings [1]. The FRC (Fourier Ring Correlation) resolution for AF555 was measured at 20 nm under the optimized STORM conditions [1].

STORM Performance

Method context

AF555 rated "+++" (best-performing) with FRC resolution 20 nm in Slowfade Diamond; AF546 rated "−", Cy3 rated "+", Dylight 549 and Atto 550 rated "++".

Delivers high-quality single-molecule localization for STORM among 532 nm-excitable dyes.

Systematic evaluation under 532 nm excitation and Slowfade Diamond mounting.

Evidence Dimension	STORM super-resolution imaging performance (image quality rating and FRC resolution)
Target Compound Data	AF555: +++ rating (best-performing dye in Slowfade Diamond), FRC = 20 nm
Comparator Or Baseline	AF546: − rating (cannot reconstruct image); Cy3: + rating; Dylight 549: ++ rating, FRC = 21 nm; Atto 550: ++ rating, FRC = 25 nm
Quantified Difference	AF555 achieves +++ rating versus + for Cy3; AF555 FRC resolution = 20 nm versus 25 nm for Atto 550 (20% improvement)
Conditions	532 nm excitation; Slowfade Diamond mounting medium; STORM single-molecule localization microscopy protocol with background subtraction

Why This Matters

The +++ STORM rating directly impacts procurement decisions for super-resolution microscopy facilities, as only AF555 among spectrally similar 532 nm-excitable dyes delivers optimal single-molecule localization performance in Slowfade Diamond, enabling 20 nm resolution reconstructions that are unattainable with AF546 or Cy3 under identical conditions.

• [1] Kwon J, Elgawish MS, Shim SH. Bleaching-resistant super-resolution fluorescence microscopy. Advanced Science. 2022;9(9):2105653. Table 1. Image quality scale for 532 nm-excitable dyes in STORM imaging. View Source

AF555 NHS Ester Application Scenarios

High-DOL Antibody Labeling

AF555 NHS ester is the preferred reagent for preparing antibody conjugates requiring high dye-to-protein ratios to detect low-abundance targets. Unlike Cy3 NHS ester, AF555 conjugates exhibit minimal blue-shifted shoulder peaks in absorption spectra, indicating reduced non-fluorescent dye aggregation even at elevated degrees of labeling [1]. This property enables the production of brighter conjugates without the self-quenching penalty observed with Cy3, making AF555 particularly suited for flow cytometry panels where antigen density is low and signal amplification through high labeling stoichiometry is essential [1].

STORM Super-Resolution Imaging

For STORM super-resolution imaging protocols utilizing 532 nm excitation and Slowfade Diamond mounting medium, AF555 NHS ester-labeled probes represent the optimal choice among spectrally similar dyes. AF555 achieved a +++ rating (best-performing tier) with 20 nm FRC resolution in systematic STORM evaluation, whereas AF546 could not reconstruct an image (− rating) and Cy3 received only a + rating under identical conditions [2]. Procurement of AF555 NHS ester for in-house antibody conjugation is indicated when super-resolution imaging core facilities require consistent, high-quality single-molecule localization data that alternative dyes cannot reliably deliver [2].

Time-Lapse Live-Cell Imaging

AF555 NHS ester is indicated for conjugation to targeting moieties used in extended time-lapse live-cell imaging protocols. Direct comparative studies demonstrate that AF555-antibody conjugates exhibit significantly greater resistance to photobleaching than Cy3-antibody conjugates under continuous illumination conditions in both flow cytometry and fluorescence microscopy applications [3]. This differential photostability makes AF555 the scientifically justified choice over Cy3 when experimental designs require sustained fluorescence signal across multiple time points without the confounding variable of illumination-induced signal decay [3].

pH-Insensitive Endosomal Imaging

AF555 NHS ester is appropriate for preparing probes destined for acidic subcellular compartments including endosomes (pH ~5.5–6.0) and lysosomes (pH ~4.5–5.0). The dye maintains stable fluorescence emission across pH 4–10 without the quenching observed in fluorescein-based dyes under acidic conditions . This pH insensitivity, derived from the tetrasulfonated cyanine core structure, enables quantitative intensity-based analysis of receptor internalization and intracellular trafficking pathways without introducing pH-dependent fluorescence artifacts that confound biological interpretation .

Application

Selection Property

Validation Focus

High-DOL protein labeling

Aggregation resistance at elevated dye-to-protein ratios

Minimal blue-shifted shoulder peaks in conjugate absorption spectra

STORM super-resolution (532 nm)

Single-molecule localization performance in Slowfade Diamond

Image reconstruction quality and achievable FRC resolution

Extended time-lapse imaging

Photobleaching resistance of antibody conjugates

Fluorescence signal retention under continuous illumination

Endosomal/lysosomal trafficking

pH-independent fluorescence emission (pH 4–10)

Stable emission across acidic intracellular compartments

• [1] Berlier JE, Rothe A, Buller G, Bradford J, Gray DR, Filanoski BJ, Telford WG, Yue S, Liu J, Cheung CY, Chang W, Hirsch JD, Beechem JM, Haugland RP. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. J Histochem Cytochem. 2003 Dec;51(12):1699-712. View Source
• [2] Kwon J, Elgawish MS, Shim SH. Bleaching-resistant super-resolution fluorescence microscopy. Advanced Science. 2022;9(9):2105653. Table 1. View Source
• [3] Berlier JE, et al. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes. J Histochem Cytochem. 2003;51(12):1699-712. View Source